Cas no 70951-93-8 (4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole)

• Product Name: 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole
• CAS No: 70951-93-8
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD04969663
• CID: 2857449
• PubChem ID: 10242560
• Update Time: 2025-06-08

4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole
• 70951-93-8
• CS-0282489
• AKOS000310005
• AKOS015922671
• STK349576
• EN300-229454
• 4-bromo-3,5-dimethyl-1-nitropyrazole
• BBL039932

• MDL： MFCD04969663
• Inchi： 1S/C5H6BrN3O2/c1-3-5(6)4(2)8(7-3)9(10)11/h1-2H3
• InChI Key： GMZXCIGEOLUHLB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.96434Da
• Monoisotopic Mass: 218.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole

Recent Advances in the Study of 4-Bromo-3,5-dimethyl-1-nitro-1H-pyrazole (CAS: 70951-93-8)

The compound 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole (CAS: 70951-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and bromo substituents, has shown promising potential in various applications, including medicinal chemistry, agrochemicals, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient one-pot synthesis method using 3,5-dimethyl-1H-pyrazole as the starting material, followed by bromination and nitration. The optimized conditions yielded high purity and scalability, making it suitable for industrial applications. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage.

In the realm of medicinal chemistry, 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole has been explored as a precursor for the development of novel kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of a series of pyrazole-based compounds derived from 70951-93-8, which exhibited potent inhibitory activity against specific cancer-related kinases. The researchers utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these compounds, paving the way for further preclinical evaluations.

Another significant advancement is the application of 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole in agrochemical research. A 2023 study in Pest Management Science investigated its derivatives as potential fungicides. The results indicated that certain modifications to the pyrazole core enhanced the antifungal activity against common plant pathogens, such as Fusarium and Aspergillus species. This finding opens new avenues for the development of environmentally friendly agrochemicals with reduced toxicity profiles.

Furthermore, the compound's unique electronic properties have sparked interest in material science. A recent publication in Advanced Materials (2024) explored its use as a ligand in the synthesis of metal-organic frameworks (MOFs). The bromo and nitro functional groups facilitated the formation of stable coordination complexes with transition metals, resulting in MOFs with high porosity and potential applications in gas storage and catalysis.

In conclusion, 4-bromo-3,5-dimethyl-1-nitro-1H-pyrazole (CAS: 70951-93-8) continues to be a compound of great interest across multiple disciplines. Its versatile reactivity, combined with its potential biological and material applications, makes it a valuable subject for ongoing research. Future studies are expected to delve deeper into its mechanistic pathways, further expanding its utility in drug discovery, agrochemicals, and advanced materials.